Cas no 2228325-77-5 (2-1-(quinolin-4-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(quinolin-4-yl)cyclobutylethan-1-amine
• CAS No: 2228325-77-5
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6129201
• PubChem ID: 165696213
• Update Time: 2025-07-17

2-1-(quinolin-4-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(quinolin-4-yl)cyclobutylethan-1-amine
• 2-[1-(quinolin-4-yl)cyclobutyl]ethan-1-amine
• 2228325-77-5
• EN300-1747641

• Inchi： 1S/C15H18N2/c16-10-9-15(7-3-8-15)13-6-11-17-14-5-2-1-4-12(13)14/h1-2,4-6,11H,3,7-10,16H2
• InChI Key： UVOQJEXRQRPIKK-UHFFFAOYSA-N
• SMILES： NCCC1(C2C=CN=C3C=CC=CC=23)CCC1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(quinolin-4-yl)cyclobutylethan-1-amine

Introduction to 2-1-(quinolin-4-yl)cyclobutylethan-1-amine (CAS No: 2228325-77-5)

2-1-(quinolin-4-yl)cyclobutylethan-1-amine, identified by its CAS number 2228325-77-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a fused heterocyclic system, combining a quinoline moiety with a cyclobutyl and ethylamine backbone. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Quinolines have been extensively studied due to their ability to interact with essential biological targets such as enzymes and receptors. In 2-1-(quinolin-4-yl)cyclobutylethan-1-amine, the presence of the quinolin-4-yl group at the 1-position of the cyclobutylethanamine moiety introduces additional conformational flexibility and potential binding sites for biological targets. This structural arrangement may enhance the compound's ability to modulate specific biochemical pathways, making it an attractive scaffold for medicinal chemists.

The cyclobutyl ring in this compound contributes to steric hindrance and rigidity, which can be strategically exploited to improve binding affinity and selectivity. The ethylamine group at the terminal position provides a basic nitrogen atom that can engage in hydrogen bonding or ionic interactions with acidic or polar residues in protein targets. Such interactions are critical for achieving high-affinity binding and functional modulation of biological processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-1-(quinolin-4-yl)cyclobutylethan-1-amine with biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation, such as kinases, as well as potential effects on other signaling pathways relevant to inflammation and immune response. The quinoline moiety, in particular, has been shown to interact with metal ions and other cofactors essential for enzymatic activity, providing a rational basis for its therapeutic potential.

In vitro studies have begun to elucidate the pharmacological profile of 2-1-(quinolin-4-yl)cyclobutylethan-1-amine. Initial experiments indicate that the compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary pharmacokinetic studies suggest that the molecule has reasonable solubility and stability under physiological conditions, which are critical factors for drug development. These findings warrant further investigation into its mechanisms of action and potential therapeutic applications.

The synthesis of 2-1-(quinolin-4-yl)cyclobutylethan-1-amine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in assembling the quinoline and cyclobutyl moieties efficiently. The development of scalable synthetic routes will be crucial for advancing this compound into clinical trials and commercial applications.

The growing interest in structure-based drug design has positioned 2-1-(quinolin-4-yl)cyclobutylethan-1-amine as a valuable scaffold for generating novel derivatives with enhanced pharmacological properties. By modifying specific regions of the molecule, researchers can fine-tune its activity against target enzymes or receptors while minimizing off-target effects. This approach aligns with contemporary trends in drug discovery, where personalized medicine and targeted therapies are increasingly prioritized.

Future research directions for 2-1-(quinolin-4-yl)cyclobutylethan-1-amine include exploring its interactions with protein targets at an atomic level using X-ray crystallography or cryo-electron microscopy. Such structural insights will provide critical information for optimizing its pharmacological profile. Additionally, preclinical studies in animal models will be essential to evaluate its safety and efficacy before human trials can commence.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for studying compounds like 2-pyridinone derivatives (a related class of molecules). These technologies can predict biological activities and optimize molecular structures based on large datasets, accelerating the development process significantly. As computational tools continue to evolve, they will play an increasingly important role in guiding experimental efforts toward successful therapeutic outcomes.

In conclusion,2-pyridinone derivatives represent a promising class of compounds with diverse biological activities due to their unique structural features. The study of 2-pyridinone derivatives, including 2-(pyridinone) analogs, continues to advance our understanding of their mechanisms of action and therapeutic potential. As research progresses,CAS No: 2228325775 related compounds will likely emerge as key players in the development of next-generation pharmaceuticals aimed at treating complex diseases.